5,6-Dichloro-2-pentafluoroethyl benzimidazole

• CAS No.: 102516-93-8
• Molecular Formula: C9H3Cl2F5N2
• Molecular Weight: 305.03 g/mol
• IUPAC Name: 5,6-dichloro-2-(1,1,2,2,2-pentafluoroethyl)-1H-benzimidazole
• InChI: InChI=1S/C9H3Cl2F5N2/c10-3-1-5-6(2-4(3)11)18-7(17-5)8(12,13)9(14,15)16/h1-2H,(H,17,18)
• InChI Key: WMFHICURNVUHEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Cl)Cl)N=C(N2)C(C(F)(F)F)(F)F

Description

5,6-Dichloro-2-pentafluoroethyl benzimidazole is a useful research compound. Its molecular formula is C9H3Cl2F5N2 and its molecular weight is 305.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,5-Dichloro-benzene-1,2-diamine (2.01 g; 11.4 mmoles) and 2,2,3,3,3-pentafluoro-propionic acid (1.80 mL; 17.3 mmoles) were suspended in 6N HCl (10 mL; 60 mmoles) under a nitrogen atmosphere. The reaction was stirred vigorously and heated to 108° C. for 18 hrs, then cooled to room temperature. The reaction was diluted with water (60 mL) and with ethyl acetate (60 mL), then sodium bicarbonate (7.59 g; 90.3 mmoles) was added slowly and in portions to quench the reaction. The aqueous layer was separated and extracted with ethyl acetate (3×30 mL). The extracts were combined, washed with water (30 mL) and brine (30 mL), then dried over Na2SO4. The filtrate was concentrated in vacuo to yield a crude brown solid which was then purified by column chromatography (SiO2; 100% CH2Cl2) to yield the title compound as a light tan solid.